1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine

• Molecular Formula: C10H18N4
• Molecular Weight: 194.28 g/mol
• IUPAC Name: 1-methyl-N-(1-methylpyrazol-3-yl)piperidin-4-amine
• InChI: InChI=1S/C10H18N4/c1-13-6-3-9(4-7-13)11-10-5-8-14(2)12-10/h5,8-9H,3-4,6-7H2,1-2H3,(H,11,12)
• InChI Key: FTVUHQZBZKGMIW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2=NN(C=C2)C

Description

1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine (CAS 1184118-89-5) is a chemical compound with the molecular formula C 10 H 18 N 4 and a molecular weight of 194.28 g/mol . This structure incorporates a piperidine ring linked to a 1-methyl-1H-pyrazole group, a scaffold recognized in medicinal chemistry for its broad biological potential . The pyrazole nucleus is a privileged structure in drug discovery, known for exhibiting a wide spectrum of biological activities. Scientific literature indicates that pyrazole-containing compounds have demonstrated diverse pharmacological properties, including anti-inflammatory, antimicrobial, antifungal, anticancer, and antiviral effects . Furthermore, research into pyrazole amide derivatives has shown promise in developing new agents against resistant bacterial strains . As such, 1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine serves as a valuable building block for researchers in designing and synthesizing new compounds for biological screening and investigating structure-activity relationships. For Research Use Only: This product is intended for research and further manufacturing applications only. It is not intended for direct human use, including diagnostic, therapeutic, or any other consumer-related purposes. All products must be handled by technically qualified individuals.

Preparation Methods

Alkylation of Piperidin-4-amine with Pyrazole Derivatives

The most direct synthetic approach involves the alkylation of the piperidin-4-amine with a suitable 1-methylpyrazol-3-ylmethyl halide or derivative. This method typically proceeds via nucleophilic substitution:

• Starting Materials: 1-methyl-1H-pyrazol-3-ylmethyl halide (e.g., bromide or chloride) and piperidin-4-amine.
• Reaction Conditions: The nucleophilic amine on piperidine attacks the electrophilic carbon attached to the pyrazole ring, often under basic conditions or with a suitable catalyst.
• Outcome: Formation of the C-N bond linking the pyrazole moiety to the piperidine ring.

This method is supported by synthesis protocols for similar compounds where the pyrazole ring is attached to piperidine derivatives via alkylation.

Reduction of Nitro-Substituted Pyrazole-Piperidine Precursors

Another well-documented route involves the reduction of nitro-substituted pyrazole-piperidine intermediates:

• Example Reaction: Hydrogenation of 1-methyl-4-(4-nitro-1H-pyrazol-1-yl)piperidine in ethanol using palladium on carbon (Pd/C) catalyst under hydrogen atmosphere.
• Reaction Conditions: Typical conditions include room temperature (around 25°C), hydrogen pressure of 1 atm to 30 psi, and reaction times ranging from 16 hours.
• Yield: High yields reported, e.g., 79-98% depending on catalyst loading and reaction scale.
• Advantages: This method allows selective reduction of the nitro group to the corresponding amine without affecting other functional groups.
• Subsequent Steps: The resulting amine can be directly used or further purified for downstream applications.

This reduction approach is extensively reported in the literature for preparing amine-functionalized pyrazole-piperidine compounds.

Coupling Reactions with Pyrimidine or Other Heterocyclic Scaffolds

In more complex synthetic sequences, the 1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine moiety serves as a building block for coupling with other heterocyclic systems, such as pyrimidines:

• Reaction Example: Nucleophilic aromatic substitution of halogenated pyrimidine derivatives with the pyrazole-piperidine amine under acidic conditions (e.g., trifluoroacetic acid) in iso-butanol at elevated temperatures (~100°C).
• Yield: Moderate to good yields (~66%) reported.
• Purpose: This step is used in medicinal chemistry to create more complex molecules with enhanced biological activity.

This method highlights the versatility of the compound as a synthetic intermediate.

Comparative Data Table of Key Preparation Steps

Step	Starting Material	Reaction Conditions	Catalyst/ Reagents	Yield (%)	Notes
Nitro group reduction	1-methyl-4-(4-nitro-1H-pyrazol-1-yl)piperidine	H2, EtOH, 25°C, 16 h	Pd/C (5-40%)	79-98	High selectivity; mild conditions
Alkylation	Piperidin-4-amine + 1-methylpyrazol-3-ylmethyl halide	Base, solvent (varied)	Alkylating agent	Not explicitly reported	Direct C-N bond formation
Coupling with pyrimidine	Pyrazole-piperidine amine + dichloropyrimidine	100°C, 16 h, inert atmosphere	Trifluoroacetic acid	66	Used for further functionalization

Mechanistic Insights and Optimization Notes

• Catalyst Choice: Palladium on carbon is preferred for hydrogenation due to its high activity and selectivity in reducing nitro groups without affecting pyrazole rings.
• Reaction Atmosphere: Hydrogen atmosphere is essential for reduction steps; inert atmosphere (nitrogen or argon) is used for coupling reactions to avoid oxidation.
• Temperature Control: Mild temperatures (room temperature) suffice for reduction, while elevated temperatures (~100°C) are necessary for coupling reactions.
• Purification: Filtration to remove catalyst followed by concentration under reduced pressure is standard; chromatography may be used for final purification.

Summary of Research Perspectives

• The preparation methods for 1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine are well-established in organic synthesis, primarily relying on reduction of nitro precursors and alkylation strategies.
• The compound serves as a versatile intermediate for further medicinal chemistry applications, including the synthesis of pharmacologically active heterocycles.
• High yields and mild conditions make these methods efficient and scalable for research purposes.
• Variations in catalyst loading, solvent choice, and temperature can fine-tune the reaction outcomes.

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyrazole or piperidine ring is substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at room temperature.

Reduction: Sodium borohydride in methanol at room temperature.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

The major products formed from these reactions include N-oxides, reduced amines, and substituted derivatives with various functional groups attached to the pyrazole or piperidine rings.

Scientific Research Applications

1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine has several applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of more complex heterocyclic compounds and as a ligand in coordination chemistry.

Biology: The compound is used in the study of enzyme inhibitors and receptor modulators due to its ability to interact with biological targets.

Industry: The compound is used in the production of agrochemicals and dyes, where its unique structure imparts desirable properties to the final products.

Mechanism of Action

The mechanism of action of 1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to active sites or allosteric sites, modulating the activity of the target protein. This interaction can lead to changes in cellular signaling pathways, ultimately affecting physiological processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs, highlighting differences in substituents, molecular weight, and reported bioactivity:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity	Source
1-Methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine	C₁₀H₁₈N₄	194.28	1-Methylpyrazol-3-yl	Not specified
RB-005 (1-(4-Octylphenethyl)piperidin-4-amine)	C₂₁H₃₇N	303.53	4-Octylphenethyl	SphK1 inhibitor (IC₅₀ = 3.6 µM)
1-Methyl-N-[1-(thiophen-2-yl)ethyl]piperidin-4-amine	C₁₂H₂₀N₂S	224.37	Thiophen-2-yl-ethyl	Not specified
1-(3-Chloropyridin-2-yl)piperidin-4-amine	C₁₀H₁₄ClN₃	211.69	3-Chloropyridin-2-yl	Not specified
4-(Benzo[d]oxazol-2-yl)-1-methylpiperidin-4-amine (22)	C₂₅H₂₃N₃O	382.19	Benzooxazol-2-yl	Synthetic intermediate for heterocycles
VU0155069 (benzimidazole derivative)	C₂₆H₂₇ClN₄O₂	462.97	Benzimidazole, chloro substituent	Not specified (ChEMBL database entry)

Key Structural and Functional Differences

Substituent Effects on Lipophilicity and Bioactivity

• RB-005 incorporates a long 4-octylphenethyl chain, significantly increasing its molecular weight (303.53 g/mol) and lipophilicity compared to the pyrazole-substituted compound (194.28 g/mol). This hydrophobic chain likely enhances membrane permeability, contributing to its SphK1 inhibitory activity .
• Thiophene-containing analog (C₁₂H₂₀N₂S) introduces a sulfur atom, which may improve metabolic stability or alter electronic interactions in target binding compared to the pyrazole group .

Aromatic vs. Aliphatic Substituents The benzo[d]oxazol-2-yl group in compound 22 () is a bicyclic aromatic system, enabling π-π stacking interactions absent in the monocyclic pyrazole derivative. This structural feature is common in kinase inhibitors and may broaden binding affinity .

Impact of Heterocyclic Moieties

• VU0155069 () contains a benzimidazole core, a privileged scaffold in medicinal chemistry for targeting G-protein-coupled receptors (GPCRs) and enzymes. This contrasts with the pyrazole group, which is smaller and may favor interactions with narrower binding pockets .

Biological Activity

1-Methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine, with CAS number 1184118-89-5, is a compound that has garnered attention for its potential biological activities, particularly in the context of pharmacological applications. This article explores its biological activity, including its pharmacodynamics, mechanisms of action, and relevant case studies.

The molecular formula of 1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine is $C_{10}H_{18}N_{4}$ with a molecular weight of 194.28 g/mol. The compound features a piperidine ring substituted with a pyrazole moiety, which is significant for its pharmacological properties.

Recent studies indicate that this compound may act as an inhibitor of dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A), a protein implicated in various cellular processes including cell cycle regulation and neurodevelopment. Inhibiting DYRK1A has been associated with potential therapeutic effects in neurodegenerative diseases and cancer.

Key Findings

• DYRK1A Inhibition : The compound exhibits significant inhibition of DYRK1A with nanomolar affinity, suggesting its potential as a therapeutic agent in conditions where DYRK1A is dysregulated .
• Antioxidant and Anti-inflammatory Properties : Experimental assays have demonstrated that derivatives of this compound possess robust antioxidant and anti-inflammatory effects, particularly in microglial cells .

Biological Activity Overview

The biological activities of 1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine can be summarized as follows:

Activity Type	Description
Enzymatic Inhibition	Significant inhibition of DYRK1A leading to potential therapeutic applications .
Antioxidant Activity	Demonstrated antioxidant properties through ORAC assays .
Anti-inflammatory	Effective in reducing pro-inflammatory responses in BV2 microglial cells .

Study 1: DYRK1A Inhibition

Study 2: Antioxidant and Anti-inflammatory Effects

Q & A

Q. What synthetic routes are commonly employed for synthesizing 1-methyl-N-(1-methyl-1H-pyrazol-3-yl)piperidin-4-amine?

The compound is typically synthesized via multi-step protocols involving condensation reactions between functionalized pyrazole and piperidine intermediates. For example, intermediates like dibenzyl-protected cyclohexanamine derivatives are deprotected to yield primary amines, followed by coupling with methylpyrazole moieties. Structural confirmation is achieved through mass spectrometry (MS) and $^1H$-NMR, as demonstrated in analogous syntheses of piperidine-pyrazole hybrids .

Q. How is the molecular structure of this compound validated post-synthesis?

Key validation methods include:

• High-resolution mass spectrometry (HRMS) to confirm molecular weight and isotopic patterns.
• $^1H$- and $^{13}C$-NMR spectroscopy to assign proton and carbon environments, with chemical shifts compared to literature data for analogous compounds (e.g., 1-methylpiperidine derivatives show characteristic δ ~2.3–2.7 ppm for N-methyl groups) .
• X-ray crystallography for absolute configuration determination, though this requires high-quality single crystals .

Q. What solvent systems and catalysts optimize yield in its synthesis?

Polar aprotic solvents (e.g., DMF, THF) are preferred for coupling reactions. Catalytic bases like K$_2$CO$_3$ or Et$_3$N enhance nucleophilic substitution efficiency. For example, THF-mediated reactions with boronic acid intermediates have achieved yields >80% in related pyrazole-piperidine syntheses .

Advanced Research Questions

Q. How can contradictions in spectral data (e.g., NMR splitting patterns) be resolved for this compound?

Discrepancies often arise from dynamic processes (e.g., hindered rotation or tautomerism). Solutions include:

• Variable-temperature NMR to identify coalescence points for conformational equilibria.
• 2D NMR techniques (COSY, NOESY) to resolve overlapping signals and assign spatial proximities.
• Isotopic labeling (e.g., $^{15}\text{N}$-pyrazole) to trace nitrogen environments in complex mixtures .

Q. What computational methods are suitable for modeling its binding interactions with biological targets?

• Molecular docking (e.g., AutoDock Vina) to predict binding poses in receptor pockets, leveraging its piperidine-pyrazole scaffold’s flexibility.
• Molecular dynamics (MD) simulations (e.g., GROMACS) to assess stability of ligand-receptor complexes under physiological conditions.
• QM/MM hybrid calculations to evaluate electronic interactions at binding sites .

Q. How can researchers address discrepancies in bioactivity data across studies?

• Dose-response curve normalization to account for assay-specific variability (e.g., IC$_{50}$ differences due to cell line heterogeneity).
• Meta-analysis of structural analogs (e.g., comparing substituent effects on pyrazole rings) to identify pharmacophore-critical groups .

Methodological Notes

• Crystallographic refinement : Use SHELX software for high-resolution data, ensuring proper treatment of twinning or disorder, as seen in piperidine-containing structures .
• Stability testing : Employ accelerated degradation studies (40°C/75% RH) with HPLC monitoring to assess hydrolytic or oxidative susceptibility of the amine group .